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Compound of Interest

Compound Name: Lithium hydroxide

Cat. No.: B056323 Get Quote

Introduction

Lithium hydroxide (LiOH) is a critical raw material, particularly in the manufacturing of

cathode materials for high-performance lithium-ion batteries. The particle size distribution

(PSD) of lithium hydroxide powder is a crucial physical property that significantly influences

its processability and the final performance of the battery.[1][2] Key characteristics affected by

PSD include:

Flowability and Handling: The size and shape of particles dictate the powder's flow behavior,

which is essential for efficient transport, storage, and processing.[3] Finer particles generally

exhibit poorer flowability compared to coarser particles.[3]

Reaction Rate and Homogeneity: A controlled PSD ensures a consistent surface area for

chemical reactions, leading to more uniform and complete conversion during cathode

material synthesis.

Slurry Viscosity: In battery manufacturing, the PSD of active materials affects the viscosity of

the electrode slurry, which must be carefully controlled for uniform coating thickness and

density.[1]

Battery Performance: Ultimately, the particle size of the raw materials can impact the charge

rate, capacity, and overall durability of the finished lithium-ion battery.[1][4]
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This application note details standardized protocols for analyzing the particle size distribution of

lithium hydroxide powder using laser diffraction and traditional sieve analysis.

Primary Method: Laser Diffraction

Laser diffraction is a widely used, rapid, and versatile technique for particle size analysis,

capable of measuring particles from the nanometer to the millimeter range.[5][6][7] The method

is based on the principle that particles scatter light at an angle that is inversely proportional to

their size.[7] A laser beam illuminates a dispersed sample, and the resulting angular scattering

pattern is measured by a series of detectors. This pattern is then used to calculate the particle

size distribution, assuming a spherical particle model.[6]

Complementary Method: Sieve Analysis

Sieve analysis is a traditional and straightforward method for separating and measuring the

particle size distribution of coarser powders.[8] It is particularly useful for fractionating granular

materials and can be used to physically validate results from optical methods like laser

diffraction.[9] The technique involves passing a sample through a stack of sieves with

progressively smaller mesh openings while agitating the stack, and then weighing the material

retained on each sieve.[6]

Experimental Protocols
Protocol 1: Particle Size Analysis by Laser Diffraction
This protocol provides guidelines for both wet and dry dispersion methods. The choice depends

on the sample's properties and the specific requirements of the analysis. For lithium
hydroxide, which can be soluble in water, dry dispersion or a wet dispersion in a non-aqueous

solvent is recommended.[10]

A. Wet Dispersion Method (in Non-Aqueous Solvent)

Apparatus and Materials

Laser Diffraction Particle Size Analyzer (e.g., Malvern Mastersizer 3000, Shimadzu SALD-

2300) with a wet dispersion unit.[1][9]

Non-aqueous dispersant (e.g., Isopropanol, Ethanol).
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Ultrasonic bath or probe.

Spatula and weighing balance.

Lithium hydroxide powder sample.

Procedure

1. System Preparation: Ensure the analyzer's dispersion unit is clean and fill it with the

selected non-aqueous dispersant. Run a background measurement on the clean

dispersant until stable and acceptable levels are achieved.

2. Sample Preparation: Prepare a stock dispersion by adding a small, representative amount

of the lithium hydroxide powder to a beaker containing the dispersant. The exact amount

should be sufficient to achieve the target obscuration level in the analyzer.

3. Dispersion: To break up any agglomerates, place the beaker in an ultrasonic bath for 3-5

minutes.[11] The optimal sonication time should be determined experimentally to ensure

complete dispersion without causing particle fracture.

4. Measurement: With the dispersion unit's stirrer and pump running at a speed that prevents

sedimentation, slowly add the prepared sample dispersion to the unit until the laser

obscuration is within the instrument's recommended range (typically 5-15%).

5. Analysis: Initiate the measurement sequence. The instrument software will record the

scattered light pattern and calculate the volume-based particle size distribution (e.g.,

Dv10, Dv50, Dv90).[12] Perform at least three replicate measurements to ensure

reproducibility.

6. Cleaning: After analysis, drain and thoroughly clean the dispersion unit according to the

manufacturer's instructions to prevent cross-contamination.

B. Dry Dispersion Method

Apparatus and Materials

Laser Diffraction Particle Size Analyzer with a dry powder dispersion unit.
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Spatula.

Lithium hydroxide powder sample.

Procedure

1. System Preparation: Ensure the analyzer and the dry powder feeder are clean. Perform a

background measurement.

2. Sample Loading: Add a representative amount of the dry lithium hydroxide powder to the

feeder tray.

3. Measurement: Set the dispersion air pressure. The pressure should be high enough to de-

agglomerate the particles but low enough to avoid fracturing them. This is a critical

parameter that must be optimized.

4. Analysis: Start the measurement. The feeder will introduce the powder into the

measurement cell via the pressurized air stream. The system will automatically control the

feed rate to maintain an optimal sample concentration.

5. Cleaning: After the analysis, clean the measurement cell and feeder system thoroughly.

Protocol 2: Particle Size Analysis by Sieve Analysis
This method is suitable for characterizing the fraction of coarser particles (typically >30 µm)

within the lithium hydroxide powder.[6]

Apparatus and Materials

Mechanical Sieve Shaker.

Stack of standard test sieves (e.g., ASTM E11 or ISO 3310-1 compliant) with a pan and

lid.

Analytical balance (readable to 0.01 g).

Soft-bristled brush for cleaning sieves.
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Lithium hydroxide powder sample.

Procedure

1. Sieve Preparation: Clean and dry all sieves and the collection pan. Weigh each sieve and

the pan individually and record the weights.

2. Stack Assembly: Arrange the sieves in a stack with the largest mesh opening at the top

and decreasing openings towards the bottom, with the collection pan at the very bottom.

3. Sample Preparation: Weigh a representative sample of the lithium hydroxide powder

(e.g., 50-100 g).[8]

4. Sieving: Transfer the weighed sample to the top sieve, place the lid on top, and secure the

stack in the mechanical shaker.

5. Agitation: Shake the stack for a standardized period (e.g., 15 minutes) to ensure complete

separation.[10]

6. Weighing: After shaking, carefully weigh each sieve (with the retained powder) and the

collection pan (with the fines).

7. Calculation:

Calculate the mass of material retained on each sieve by subtracting the initial weight of

the empty sieve.

Calculate the weight percentage of the material retained on each sieve relative to the

total initial sample weight.

The results are typically reported as the percentage of material passing through or

retained on each sieve size.

Data Presentation
Quantitative results from particle size analysis are typically reported using key statistical

parameters derived from the distribution curve.
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Table 1: Typical Particle Size Distribution Data for Lithium Hydroxide

Parameter Description Battery Grade (µm)
Technical Grade

(µm)

D10

10% of the particle
population is below
this size.

5 - 15 20 - 50

D50 (Median)

50% of the particle

population is below

this size.[7]

120 - 300[13] 150 - 500

D90

90% of the particle

population is below

this size.

400 - 700[13] 800 - 1200

| Span | (D90 - D10) / D50. Indicates the width of the distribution. | < 1.5 | < 2.0 |

Note: The values presented are illustrative. Actual specifications will vary by manufacturer and

application.

Workflow Visualization
The following diagram illustrates the general workflow for the particle size analysis of a powder

sample.
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Caption: General workflow for particle size analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ssi.shimadzu.com [ssi.shimadzu.com]

2. Webinar | Particle Size in Battery Research | Malvern Panalytical [malvernpanalytical.com]

3. researchgate.net [researchgate.net]

4. azom.com [azom.com]

5. A Review of Different Particle Sizing Methods | Anton Paar Wiki [wiki.anton-paar.com]

6. measurlabs.com [measurlabs.com]

7. Laser diffraction for particle sizing | Anton Paar Wiki [wiki.anton-paar.com]

8. mt.com [mt.com]

9. IMPROVE [improve-innov.com]

10. elcanindustries.com [elcanindustries.com]

11. horiba.com [horiba.com]

12. ASTM E3340-22 Standard Guide for Development of Laser Diffraction Particle Size
Analysis Methods for Powder Materials [goldapp.com.cn]

13. Lithium Hydroxide Battery Grade-Lithium Hydroxide-China Lithium Products Technology
Co., Ltd.-CLPC china lithium [lithium-chemical.com]

To cite this document: BenchChem. [Application Note: Particle Size Distribution Analysis of
Lithium Hydroxide Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056323#particle-size-distribution-analysis-of-lithium-
hydroxide-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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